Cas no 152855-66-8 (2-(3-acetylphenoxy)propanoic acid)

• Product Name: 2-(3-acetylphenoxy)propanoic acid
• CAS No: 152855-66-8
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• MDL: MFCD09044884
• CID: 4604227
• Update Time: 2025-05-22

2-(3-acetylphenoxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-acetylphenoxy)propanoic acid
• Propanoic acid, 2-(3-acetylphenoxy)-

• MDL： MFCD09044884
• Inchi： 1S/C11H12O4/c1-7(12)9-4-3-5-10(6-9)15-8(2)11(13)14/h3-6,8H,1-2H3,(H,13,14)
• InChI Key： ZKXNUJJKVJQNHB-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(OC1=CC=CC(C(C)=O)=C1)C

Additional information on 2-(3-acetylphenoxy)propanoic acid

2-(3-Acetylphenoxy)propanoic Acid (CAS No. 152855-66-8): Properties, Applications, and Market Insights

2-(3-Acetylphenoxy)propanoic acid (CAS No. 152855-66-8) is an organic compound with significant potential in pharmaceutical and chemical research. This compound, characterized by its acetylphenoxy and propanoic acid functional groups, has garnered attention for its versatile applications and unique chemical properties. Researchers and industry professionals frequently search for 2-(3-acetylphenoxy)propanoic acid synthesis, CAS 152855-66-8 applications, and acetylphenoxy derivatives, highlighting its relevance in modern chemistry.

The molecular structure of 2-(3-acetylphenoxy)propanoic acid features a phenoxy group substituted with an acetyl moiety at the meta position, linked to a propanoic acid chain. This configuration contributes to its solubility in organic solvents like ethanol and acetone, while its moderate polarity makes it useful in various synthetic pathways. Recent studies have explored its role as an intermediate in the production of bioactive molecules, particularly in the development of non-steroidal anti-inflammatory drugs (NSAIDs) and antioxidant agents, aligning with the growing demand for novel therapeutic compounds.

One of the most searched topics related to CAS 152855-66-8 is its potential in green chemistry applications. With increasing emphasis on sustainable synthesis methods, researchers are investigating eco-friendly routes to produce 2-(3-acetylphenoxy)propanoic acid using catalytic processes and renewable feedstocks. This aligns with global trends toward reducing chemical waste and energy consumption in industrial processes. Additionally, its stability under ambient conditions makes it a candidate for long-term storage solutions in research laboratories.

The pharmaceutical industry shows particular interest in 2-(3-acetylphenoxy)propanoic acid derivatives due to their structural similarity to known drug scaffolds. Recent patents have highlighted its use in designing enzyme inhibitors and receptor modulators, addressing frequent search queries about drug discovery intermediates. Its compatibility with common coupling reagents like EDC and HOBt further enhances its utility in peptide-mimetic chemistry, a hot topic in bioconjugation techniques.

Analytical characterization of 2-(3-acetylphenoxy)propanoic acid typically involves techniques such as HPLC purity analysis, NMR spectroscopy, and mass spectrometry—frequently searched terms by quality control specialists. The compound's distinct UV absorption profile around 270 nm enables efficient monitoring during synthetic processes. Furthermore, its crystalline form has been studied using X-ray diffraction, providing insights into molecular packing and stability—a subject of interest for solid-state chemistry enthusiasts.

Market trends indicate growing demand for CAS 152855-66-8 among contract research organizations and academic institutions. Suppliers often receive inquiries about bulk quantities of 2-(3-acetylphenoxy)propanoic acid and custom synthesis services, reflecting its importance in medicinal chemistry projects. The compound's price stability and availability from multiple global suppliers make it accessible for various research applications, from high-throughput screening to structure-activity relationship studies.

Future research directions for 2-(3-acetylphenoxy)propanoic acid may explore its potential in material science applications, particularly as a building block for functional polymers. Its aromatic and carboxylic acid functionalities offer opportunities for creating novel supramolecular architectures—a trending topic in nanotechnology forums. As synthetic methodologies advance, we anticipate new publications exploring catalytic asymmetric synthesis of this compound and its enantiomerically pure forms.

For researchers handling 2-(3-acetylphenoxy)propanoic acid, proper storage conditions (typically 2-8°C in airtight containers) and handling procedures are essential to maintain compound integrity. Safety data sheets recommend standard laboratory precautions, though it doesn't fall under hazardous material classifications—an important consideration for laboratory safety protocols. The compound's stability profile makes it suitable for long-term research projects without significant degradation concerns.

In conclusion, 2-(3-acetylphenoxy)propanoic acid (CAS No. 152855-66-8) represents a valuable chemical entity with diverse applications in pharmaceutical development and chemical research. Its combination of aromatic and carboxylic acid functionalities continues to inspire innovative applications, from drug design to advanced materials. As scientific interest grows, we expect to see expanded literature on its synthetic modifications and biological activities, solidifying its position as an important intermediate in modern chemistry.